Cas no 199590-78-8 (6-(dimethylamino)pyridine-3-sulfonamide)

• Product Name: 6-(dimethylamino)pyridine-3-sulfonamide
• CAS No: 199590-78-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD08491787
• CID: 5248078
• PubChem ID: 9400787
• Update Time: 2026-03-09

6-(dimethylamino)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-(dimethylamino)-
• 6-(dimethylamino)pyridine-3-sulfonamide

• MDL： MFCD08491787
• Inchi： 1S/C7H11N3O2S/c1-10(2)7-4-3-6(5-9-7)13(8,11)12/h3-5H,1-2H3,(H2,8,11,12)
• InChI Key： XFYCKUJVVJFILG-UHFFFAOYSA-N
• SMILES： C1=NC(N(C)C)=CC=C1S(N)(=O)=O

Additional information on 6-(dimethylamino)pyridine-3-sulfonamide

Professional Introduction to 6-(dimethylamino)pyridine-3-sulfonamide (CAS No. 199590-78-8)

6-(dimethylamino)pyridine-3-sulfonamide is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. With the CAS number 199590-78-8, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern pharmaceutical research, and recent advancements where it has been utilized.

The molecular structure of 6-(dimethylamino)pyridine-3-sulfonamide consists of a pyridine ring substituted with a dimethylamino group at the 6-position and a sulfonamide group at the 3-position. This configuration imparts distinct chemical reactivity and solubility properties, making it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both nitrogen and sulfur atoms in its structure enhances its ability to interact with biological targets, which is crucial for developing effective drugs.

In recent years, 6-(dimethylamino)pyridine-3-sulfonamide has been explored in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The sulfonamide moiety, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive scaffold for drug design. Studies have demonstrated that derivatives of this compound can selectively inhibit specific kinases, thereby reducing side effects associated with broader-spectrum inhibitors.

Furthermore, the dimethylamino group in 6-(dimethylamino)pyridine-3-sulfonamide contributes to its ability to act as a proton acceptor, which is beneficial in designing molecules that require optimal pH stability. This property makes it suitable for formulations that need to maintain efficacy across varying physiological conditions. Recent research has also highlighted its potential in antiviral applications, where modifications to its structure have shown promise in inhibiting viral proteases and polymerases.

The compound's solubility profile is another critical factor that has been leveraged in pharmaceutical formulations. Its ability to dissolve in both water and organic solvents allows for versatile administration routes, including oral and intravenous delivery. This characteristic is particularly advantageous when developing drugs that require precise dosing and bioavailability. Researchers have utilized computational modeling to optimize the solubility and stability of derivatives of 6-(dimethylamino)pyridine-3-sulfonamide, leading to more efficient drug delivery systems.

Recent clinical trials have begun to explore the efficacy of compounds derived from 6-(dimethylamino)pyridine-3-sulfonamide in treating neurological disorders. The pyridine ring's interaction with neurotransmitter receptors has been a focal point, with studies suggesting that certain derivatives can modulate receptor activity without significant off-target effects. This finding is particularly promising for conditions such as Alzheimer's disease and Parkinson's disease, where precise modulation of neural activity is crucial.

The synthesis of 6-(dimethylamino)pyridine-3-sulfonamide itself is an intricate process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve this goal. The development of greener synthetic methods has also been a priority, with researchers exploring biocatalysis and flow chemistry as sustainable alternatives to traditional approaches.

In conclusion, 6-(dimethylamino)pyridine-3-sulfonamide (CAS No. 199590-78-8) represents a cornerstone in modern pharmaceutical research due to its unique chemical properties and broad range of applications. Its role in developing kinase inhibitors, antiviral agents, and neurological treatments underscores its importance in addressing critical healthcare challenges. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.